Benzene, 1,1'-(1,2-ethynediyl)bis[2-methoxy-

• IUPAC Name: 1-methoxy-2-[2-(2-methoxyphenyl)ethynyl]benzene
• InChI: InChI=1S/C16H14O2/c1-17-15-9-5-3-7-13(15)11-12-14-8-4-6-10-16(14)18-2/h3-10H,1-2H3
• InChI Key: GHWZBGLVFJZCGC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C#CC2=CC=CC=C2OC
• Molecular Formula: C16H14O2
• DSSTOX Substance ID: DTXSID50453926
• Molecular Weight: 238.28 g/mol
• CAS No.: 5293-78-7

Description

“Benzene, 1,1’-(1,2-ethynediyl)bis[2-methoxy-]” is a chemical compound with the formula C14H14O2. It has a molecular weight of 214.2598. It is also known by other names such as Ethane, 1,2-diphenoxy-; Ethylene glycol diphenyl ether; 1,2-Diphenoxyethane; 2-Phenoxyethyl phenyl ether.

Molecular Structure Analysis

The molecular structure of “Benzene, 1,1’-(1,2-ethynediyl)bis[2-methoxy-]” can be represented by the IUPAC Standard InChI: InChI=1S/C14H14O2/c1-3-7-13(8-4-1)15-11-12-16-14-9-5-2-6-10-14/h1-10H,11-12H2. The 3D structure of the molecule can be viewed using Java or Javascript.

Physical And Chemical Properties Analysis

“Benzene, 1,1’-(1,2-ethynediyl)bis[2-methoxy-]” is a nonpolar molecule and is usually a colorless liquid or solid with a characteristic aroma. It is immiscible with water but is readily miscible with organic solvents.

Safety and Hazards

Thermal decomposition of “Benzene, 1,1’-(1,2-ethynediyl)bis[2-methoxy-]” can lead to the release of irritating gases and vapors, including carbon monoxide (CO) and carbon dioxide (CO2).

Synthesis routes and methods I

Procedure details

In a dry 25 mL Schlenk-tube, which has been flooded with argon, 1-methoxy-2-(prop-1-yl)benzene (146 mg, 1 mmol), complex 23a.(Et2O) (22 mg, 0.02 mmol, 2 mol %) and molecular sieve (1 g, 5 Å, powder) were suspended in 5 mL of toluene. The reaction mixture was stirred for 2 h at room temperature, was filtered over a short silica gel column (2 cm), the filtrate was concentrated and the residue was purified by column chromatography (SiO2, hexane/EtOAc, 20:1). 1,2-bis(2-methoxyphenyl)ethine (115 mg, 0.48 mmol, 97%) was obtained as colorless solid. M.p.=126-127° C.; 1HNMR (400 MHz, CD2Cl2): δ=7.49 (ddd, J=7.3, 1.6, 0.5 Hz, 2H), 7.33 (ddd, J=7.9, 7.7, 1.9 Hz, 2H), 6.95 (td, J=7.9, 1.0 Hz, 4H), 3.92 (s, 6H); 13C NMR (100 MHz, CD2Cl2): δ=160.3 (2×C), 133.7 (2×CH), 130.1 (2×CH), 120.8 (2×CH), 113.0 (2×C), 111.3 (2×CH), 90.1 (2×C), 56.2 (2×CH3); IR (film): v=3105, 3033, 2998, 2963, 2937, 2833, 1945, 1903, 1863, 1598, 1574, 1498, 1464, 1456, 1432, 1274, 1241, 1184, 1162, 1115, 1047, 1020, 937, 750 cm−1; MS (EI) m/z (%): 238 [M+] (100), 237 (32), 223 (23), 221 (15), 207 (10), 195 (5), 178 (8), 165 (14), 152 (9), 131 (19), 111 (6), 97 (3), 89 (3); HRMS (ESI): m/z: calculated for O16H14O2+Na: 261.0886; found: 261.0884.

Synthesis routes and methods II

Procedure details

In a dry 25 mL Schlenk-tube, which has been flooded with argon, complex 24b (58 mg, 0.05 mmol, 5 mol %) and MnCl2 (6.3 mg, 0.05 mmol) were dissolved in 1 mL of toluene. Subsequently, the mixture was heated for 30 to 80° C. and was re-cooled to room temperature. The solution of the catalyst was transferred into a suspension of 1-methoxy-2-(prop-1-inyl)benzene (325 mg, 1 mmol) and molecular sieve (1 g, 5 Å, powder) in 4 mL of toluene and the reaction mixture was stirred for 2 h at room temperature. Subsequently, it was filtered over a short silica gel column (2 cm), the filtrate was concentrated and the residue was purified by means of column chromatography (SiO2, hexane/EtOAc, 20:1). One obtains 1,2-bis(2-methoxyphenyl)ethine (116 mg, 97%) as colorless solid. M.p.=126-127° C.; 1H NMR (400 MHz, CD2Cl2): δ=7.49 (ddd, J=7.3, 1.6, 0.5 Hz, 2H), 7.33 (ddd, J=7.9, 7.7, 1.9 Hz, 2H), 6.95 (td, J=7.9, 1.0 Hz, 4H), 3.92 (s, 6H); 13C NMR (100 MHz, CD2Cl2): δ=160.3 (2×C), 133.7 (2×CH), 130.1 (2×CH), 120.8 (2×CH), 113.0 (2×C), 111.3 (2×CH), 90.1 (2×C), 56.2 (2×CH3); IR (film): v=3105, 3033, 2998, 2963, 2937, 2833, 1945, 1903, 1863, 1598, 1574, 1498, 1464, 1456, 1432, 1274, 1241, 1184, 1162, 1115, 1047, 1020, 937, 750 cm−1; MS (EI) m/z (%): 238 [M+] (100), 237 (32), 223 (23), 221 (15), 207 (10), 195 (5), 178 (8), 165 (14), 152 (9), 131 (19), 111 (6), 97 (3), 89 (3); HRMS (ESI): m/z: calculated for C16H14O2+Na: 261.0886. found: 261.0884.